Cas no 57057-98-4 (2,5,8,11-Tetraoxatridecan-13-ol,triester with boric acid (H3BO3) (9CI))

• Product Name: 2,5,8,11-Tetraoxatridecan-13-ol,triester with boric acid (H3BO3) (9CI)
• CAS No: 57057-98-4
• MF: C₂₇H₅₇BO₁₅
• MW: 632.543491125107
• CID: 380607
• PubChem ID: 92641
• Update Time: 2025-04-19

2,5,8,11-Tetraoxatridecan-13-ol,triester with boric acid (H3BO3) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxatridecan-13-ol,triester with boric acid (H3BO3) (9CI)
• Tri-2,5,8,11-tetraoxatridecan-13-yl borate
• Tris(2,5,8,11-tetraoxatridecyl) orthoborate
• NS00054477
• EINECS 260-535-2
• 57057-98-4
• DTXSID40972530
• Bis[(2,5,8,11-tetraoxatridecan-13-yl)] 2,5,8,11-tetraoxatridecan-13-yl borate

• Inchi： 1S/C27H57BO15/c1-29-4-7-32-10-13-35-16-19-38-22-25-41-28(42-26-23-39-20-17-36-14-11-33-8-5-30-2)43-27-24-40-21-18-37-15-12-34-9-6-31-3/h4-27H2,1-3H3
• InChI Key： UIEDYIVSCRTJDQ-UHFFFAOYSA-N
• SMILES： O(CCOB(OCCOCCOCCOCCOC)OCCOCCOCCOCCOC)CCOCCOCCOC

Computed Properties

• Exact Mass: 631.38271
• Monoisotopic Mass: 632.379052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 39
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.069
• Boiling Point: 591.1 ℃ at 760 mmHg
• Flash Point: 311.3 ℃
• Refractive Index: 1.442
• PSA: 138.45